Cas no 53888-91-8 (Benzoic acid, 4-(dimethylphosphinyl)-)

Benzoic acid, 4-(dimethylphosphinyl)-, is an organophosphorus compound featuring a benzoic acid backbone substituted with a dimethylphosphinyl group at the para position. This structural configuration imparts unique reactivity and coordination properties, making it valuable in synthetic chemistry and material science applications. The dimethylphosphinyl group enhances its utility as a ligand in metal-organic frameworks (MOFs) or catalysis, where phosphorus-based functionalities are advantageous. Its dual functionality—carboxylic acid and phosphinyl group—allows for versatile derivatization, enabling tailored modifications for specific research or industrial needs. The compound’s stability and well-defined reactivity profile further support its use in precision chemical synthesis.
Benzoic acid, 4-(dimethylphosphinyl)- structure
53888-91-8 structure
Product Name:Benzoic acid, 4-(dimethylphosphinyl)-
CAS No:53888-91-8
MF:C9H11O3P
MW:198.155603647232
MDL:MFCD00465310
CID:356128
PubChem ID:4373654
Update Time:2025-05-20

Benzoic acid, 4-(dimethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(dimethylphosphinyl)-
    • 4-dimethylphosphorylbenzoic acid
    • 4-(DIMETHYLPHOSPHORYL)BENZOIC ACID
    • GS0168
    • 53888-91-8
    • CS-0088089
    • p-dimethylphosphinylbenzoic acid
    • 4-(DIMETHYLPHOSPHORYL)BENZOICACID
    • SCHEMBL5663121
    • 4-(dimethylphosphinoyl)-benzoic acid
    • DTXSID90402554
    • AT24970
    • EN300-761779
    • MDL: MFCD00465310
    • Inchi: 1S/C9H11O3P/c1-13(2,12)8-5-3-7(4-6-8)9(10)11/h3-6H,1-2H3,(H,10,11)
    • InChI Key: GCTILNTUUBVYEF-UHFFFAOYSA-N
    • SMILES: P(C)(C)(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 198.04463
  • Monoisotopic Mass: 198.04458121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37

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Additional information on Benzoic acid, 4-(dimethylphosphinyl)-

Research Brief on Benzoic acid, 4-(dimethylphosphinyl)- (CAS: 53888-91-8): Recent Advances and Applications

Benzoic acid, 4-(dimethylphosphinyl)- (CAS: 53888-91-8) is a phosphinyl-substituted benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique phosphinyl functional group, has demonstrated potential in various applications, including medicinal chemistry, agrochemicals, and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of interest for researchers in the chemical and pharmaceutical industries.

One of the key areas of research involving Benzoic acid, 4-(dimethylphosphinyl)- is its role as a precursor or intermediate in the synthesis of more complex molecules. The phosphinyl group in this compound provides a reactive site for further chemical modifications, enabling the creation of derivatives with tailored properties. Recent synthetic methodologies have emphasized green chemistry approaches, aiming to improve yield and reduce environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry detailed a novel catalytic system for the efficient synthesis of this compound under mild conditions, highlighting its scalability for industrial applications.

In the realm of medicinal chemistry, Benzoic acid, 4-(dimethylphosphinyl)- has been investigated for its potential biological activities. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that specific analogs of this compound demonstrated selective inhibition of cyclooxygenase-2 (COX-2), suggesting a possible avenue for the development of new anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another promising application of Benzoic acid, 4-(dimethylphosphinyl)- lies in agrochemical research. The phosphinyl moiety is known to interact with biological targets in pests, making it a candidate for the development of novel pesticides. Recent field trials conducted in 2023 by a leading agrochemical company revealed that formulations containing this compound exhibited efficacy against a broad spectrum of insect pests while showing lower toxicity to non-target organisms compared to conventional pesticides. These findings underscore its potential as a sustainable alternative in crop protection strategies.

Despite these advancements, challenges remain in the widespread adoption of Benzoic acid, 4-(dimethylphosphinyl)-. Issues such as stability under varying environmental conditions and the need for optimized delivery systems in pharmaceutical applications are areas of ongoing research. Collaborative efforts between academic institutions and industry players are expected to address these challenges, paving the way for innovative uses of this compound. Future research directions may include exploring its role in drug delivery systems, nanotechnology, and as a ligand in catalytic processes.

In conclusion, Benzoic acid, 4-(dimethylphosphinyl)- (CAS: 53888-91-8) represents a versatile compound with significant potential across multiple disciplines. Recent studies have shed light on its synthetic accessibility, biological activity, and practical applications, positioning it as a valuable asset in chemical and pharmaceutical research. Continued investigation into its properties and derivatives will likely yield further breakthroughs, contributing to advancements in medicine, agriculture, and materials science.

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